Cas no 2137795-56-1 (3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride)

• Product Name: 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride
• CAS No: 2137795-56-1
• MF: C₈H₈F₂O₄S₂
• MW: 270.273527145386
• CID: 6266350
• PubChem ID: 165869998
• Update Time: 2025-06-30

3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727319
• 3-(ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride
• 2137795-56-1
• 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8F2O4S2/c1-2-15(11,12)8-5-6(16(10,13)14)3-4-7(8)9/h3-5H,2H2,1H3
• InChI Key： DBNWMOQLQPRLOY-UHFFFAOYSA-N
• SMILES： S(CC)(C1C(=CC=C(C=1)S(=O)(=O)F)F)(=O)=O

Computed Properties

• Exact Mass: 269.98320740g/mol
• Monoisotopic Mass: 269.98320740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85Ų

Additional information on 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride

Introduction to 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride (CAS No. 2137795-56-1)

3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2137795-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile reactivity and utility in synthetic transformations. The presence of both an ethanesulfonyl group and a fluorine substituent at the 4-position of the benzene ring imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride consists of a benzene ring substituted with an ethanesulfonyl group at the 3-position and a fluorine atom at the 4-position. The sulfonyl fluoride moiety is particularly interesting because it can undergo various transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery and development. The fluorine atom, on the other hand, enhances the lipophilicity and metabolic stability of derived compounds, making them more suitable for pharmaceutical applications.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their potential benefits in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can modulate the pharmacokinetic properties of drugs, such as their solubility, bioavailability, and metabolic clearance. For instance, fluoroaromatics have been shown to improve the binding affinity of drug candidates to their biological targets, thereby enhancing their therapeutic efficacy. The compound 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride is no exception and has been explored in several research studies as a building block for more sophisticated pharmacophores.

One of the most notable applications of 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride is in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of biological activities. They exhibit antimicrobial, anti-inflammatory, and antiviral properties, among others. The sulfonyl group in 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride can be readily transformed into sulfonamides through reaction with amines or amide-forming reagents. This transformation is particularly useful for generating novel sulfonamide derivatives with enhanced pharmacological properties.

Recent studies have highlighted the role of 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus in drug discovery efforts. The compound's unique structure allows for the facile introduction of fluorine atoms into kinase inhibitors, which can improve their selectivity and potency. For example, fluoroaromatic sulfonamides have been shown to exhibit high affinity for certain kinase domains, making them promising candidates for therapeutic intervention.

The synthesis of 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of 4-fluorobenzenesulfonyl chloride, which is then reacted with ethanol to form the ethanesulfonyl derivative. Subsequent treatment with fluorinating agents such as hydrogen fluoride or Selectfluor® can introduce the sulfonyl fluoride group at the 3-position of the benzene ring. The reaction conditions must be carefully controlled to avoid side reactions and ensure regioselectivity.

In addition to its pharmaceutical applications, 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride has found utility in materials science and agrochemical research. Fluorinated aromatic compounds are often employed as intermediates in the synthesis of advanced materials such as liquid crystals and organic semiconductors. Their ability to enhance material properties through steric and electronic effects makes them valuable in these applications. Similarly, fluoroaromatics have been used in agrochemicals to develop more effective pesticides and herbicides.

The future prospects for 3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride are promising, given its versatility and utility in synthetic chemistry. As research continues to uncover new applications for fluorinated compounds, this compound is likely to play an increasingly important role in drug discovery and development. Additionally, advancements in synthetic methodologies may lead to more efficient and sustainable routes for its production, further enhancing its industrial relevance.

In conclusion,3-(Ethanesulfonyl)-4-fluorobenzene-1-sulfonyl fluoride (CAS No. 2137795-56-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structure and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research progresses，this compound will continue to be explored as a key building block in the development of new drugs、materials，and agrochemicals.